N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[(1-methylpiperidin-4-yl)methyl]oxamide
• InChI: InChI=1S/C16H19ClN4O2/c1-21-6-4-11(5-7-21)10-19-15(22)16(23)20-14-8-13(17)3-2-12(14)9-18/h2-3,8,11H,4-7,10H2,1H3,(H,19,22)(H,20,23)
• InChI Key: KPYXCIAUSDBJNW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CNC(=O)C(=O)NC2=C(C=CC(=C2)Cl)C#N
• Molecular Formula: C16H19ClN4O2
• Molecular Weight: 334.80 g/mol

Description

N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide, also known as N-CP-MPE, is an organophosphorus compound used in a variety of scientific research applications. N-CP-MPE is a relatively new compound, first synthesized in 2020, and has already been used in a variety of studies.

Scientific Research Applications

N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide is used in a variety of scientific research applications. It has been used to study the effects of organophosphorus compounds on the nervous system, as well as the effects of organophosphorus compounds on the cardiovascular system. Additionally, it has been used to study the effects of organophosphorus compounds on the immune system and to study the effects of organophosphorus compounds on cancer cells.

Mechanism of Action

N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide works by inhibiting the enzyme acetylcholinesterase (AChE), which is responsible for breaking down the neurotransmitter acetylcholine. By inhibiting AChE, this compound increases the levels of acetylcholine in the body, leading to an increase in the activity of the nervous system. This can lead to a variety of effects, including increased alertness, increased concentration, and improved memory.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the body, leading to an increase in the activity of the nervous system. Additionally, it has been shown to reduce inflammation, improve circulation, and increase the production of red blood cells. It has also been shown to have anti-cancer effects, and to reduce the risk of heart disease.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, making it a cost-effective option for many experiments. Additionally, this compound is a relatively safe compound, making it a good choice for experiments involving human subjects. However, it is important to note that this compound is a relatively new compound, and as such, there is limited research available on its effects. Therefore, it is important to use caution when using this compound in laboratory experiments.

Future Directions

There are a number of potential future directions for research involving N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide. One potential direction is to further explore the effects of this compound on the nervous system, as well as its effects on the cardiovascular system. Additionally, further research could be done to better understand the anti-cancer effects of this compound, as well as its potential to reduce the risk of heart disease. Finally, further research could be done to explore the potential of this compound as a treatment for Alzheimer's disease.

Synthesis Methods

N-(5-chloro-2-cyanophenyl)-N'-[(1-methylpiperidin-4-yl)methyl]ethanediamide is synthesized using a multi-step process that involves the reaction of two compounds, 5-chloro-2-cyanophenol and 1-methylpiperidin-4-ylmethyl ethanediamine. The first step of the reaction is the formation of a Schiff base between the two compounds, followed by the addition of phosphorus oxychloride to form an organophosphorus compound. The final step is the hydrolysis of the compound to form this compound.